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Compound of Interest

Compound Name: Fmoc-Tyr(2-Br-Z)-OH

Cat. No.: B557363 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive, step-by-

step guide to the safe handling and disposal of Fmoc-Tyr(2-Br-Z)-OH, ensuring laboratory

safety and regulatory compliance.

This document provides crucial safety and logistical information for the proper disposal of

Fmoc-Tyr(2-Br-Z)-OH. Adherence to these procedures is vital for personal safety,

environmental protection, and regulatory compliance. The information presented is based on

established protocols for similar Fmoc-protected amino acids and general principles for

handling halogenated organic compounds.

I. Pre-Disposal Safety and Handling
Before beginning any disposal procedure, it is imperative to handle Fmoc-Tyr(2-Br-Z)-OH with

the appropriate safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE): A comprehensive list of required PPE is detailed in the

table below. Always inspect PPE for integrity before use.

Handling in a Ventilated Area: All handling of solid Fmoc-Tyr(2-Br-Z)-OH should be conducted

in a certified chemical fume hood to prevent the inhalation of fine particulates.

II. Quantitative Data and Safety Summary
The following table summarizes key information for Fmoc-Tyr(2-Br-Z)-OH.
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Property Value Source/Note

Chemical Name

N-α-(9-

Fluorenylmethoxycarbonyl)-O-

(2-bromobenzyloxycarbonyl)-L-

tyrosine

IUPAC

Abbreviation Fmoc-Tyr(2-Br-Z)-OH ---

Molecular Formula C32H26BrNO7 ---

Molecular Weight 616.46 g/mol [1]

Appearance White to off-white solid/powder
General observation for this

class of compounds

Storage Temperature
2-8°C, protected from light and

moisture

General recommendation for

Fmoc-amino acids

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles

Standard laboratory practice

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Standard laboratory practice

Body Protection Laboratory coat Standard laboratory practice

Respiratory Protection
N95 or P1/P2 dust mask if

handling outside a fume hood

Recommended to prevent

inhalation of dust

III. Step-by-Step Disposal Protocol
The proper disposal of Fmoc-Tyr(2-Br-Z)-OH and associated waste is critical. Under no

circumstances should this chemical or its waste be disposed of in regular trash or down the

drain.

1. Solid Waste Disposal (Unused Reagent, Contaminated Materials):

Segregation: Keep Fmoc-Tyr(2-Br-Z)-OH waste separate from other chemical waste

streams to prevent unintended reactions.
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Collection: Carefully collect all solid waste, including unused or expired Fmoc-Tyr(2-Br-Z)-
OH, contaminated weighing paper, spatulas, and disposable gloves, into a designated,

sealable, and clearly labeled hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste" and clearly indicate "Fmoc-
Tyr(2-Br-Z)-OH" and any other identifiers required by your institution's environmental health

and safety (EHS) department.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials, until it is collected by a certified chemical

waste disposal service.

2. Liquid Waste Disposal (Solutions and Rinsates):

Collection: All solutions containing Fmoc-Tyr(2-Br-Z)-OH and rinsates from cleaning

contaminated glassware should be collected in a designated, leak-proof, and chemically

compatible container for liquid hazardous waste.

Solvent Consideration: Depending on the solvent used, this waste may need to be

segregated into halogenated or non-halogenated waste streams. Consult your institution's

EHS guidelines for specific instructions.

Labeling and Storage: As with solid waste, the liquid waste container must be clearly labeled

as "Hazardous Waste" with the full chemical name and stored in a designated secure area.

3. Decontamination of Glassware and Surfaces:

Rinsing: Glassware that has been in contact with Fmoc-Tyr(2-Br-Z)-OH should be triple-

rinsed with a suitable solvent (e.g., acetone, methanol).

Rinsate Collection: The rinsate from this cleaning process must be collected as liquid

hazardous waste.

Surface Cleaning: Work surfaces should be wiped down with a cloth dampened with an

appropriate solvent, and the cleaning materials disposed of as solid hazardous waste.

4. Spill Management:
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Small Spills: In the event of a small spill, carefully sweep up the solid material and place it

into the designated solid hazardous waste container.

Large Spills: For larger spills, follow your institution's emergency spill response procedures.

Cleaning: The spill area should be decontaminated as described above, with all cleaning

materials disposed of as hazardous waste.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
Tyr(2-Br-Z)-OH.
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Fmoc-Tyr(2-Br-Z)-OH Disposal Workflow

Start: Handling Fmoc-Tyr(2-Br-Z)-OH
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Caption: Disposal workflow for Fmoc-Tyr(2-Br-Z)-OH.
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Disclaimer: The disposal procedures outlined above are based on general laboratory safety

protocols and information available for similar compounds. It is essential to consult the specific

Safety Data Sheet (SDS) for Fmoc-Tyr(2-Br-Z)-OH and to follow all local, state, and federal

regulations, as well as your institution's specific environmental health and safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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